N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide

• IUPAC Name: N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C10H14BrNO2S/c1-4-8-7-9(11)5-6-10(8)12(2)15(3,13)14/h5-7H,4H2,1-3H3
• InChI Key: KUPGEZYIBUYALR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)N(C)S(=O)(=O)C
• Molecular Formula: C10H14BrNO2S
• Molecular Weight: 292.19 g/mol

Description

“N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide” is a chemical compound with the formula C10H12BrNO. It is also known as 4-bromo-3-ethylacetanilide.

Molecular Structure Analysis

The molecular structure of “N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide” can be viewed using Java or Javascript. The IUPAC Standard InChIKey for this compound is OMNWZCYGIXXMPS-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Characterization

N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide is a compound of interest in synthetic organic chemistry due to its role in the synthesis of various organic molecules. The compound serves as a precursor or intermediate in the synthesis of vinylsulfones and vinylsulfonamides, which are known for their wide range of biological activities, including enzyme inhibition. These compounds are utilized in synthetic organic chemistry for their reactivity in 1,4-addition and electrocyclization reactions. The synthesis of related vinyl derivatives, such as 1-(methylsulfonyl)-1-propene and N,N-dimethyl-1-propene-1-sulfonamide, has been reported using a dehydrative synthesis protocol starting from corresponding alcohols and sulfonamides using a MeSO2Cl/organic base system. This method provides an efficient and general approach to obtaining these compounds, highlighting the versatility and utility of N-methylmethanesulfonamide derivatives in organic synthesis (Kharkov University Bulletin Chemical Series, 2020).

Applications in Drug Synthesis

In drug synthesis, N-methylmethanesulfonamide derivatives, including N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide, find applications in the preparation of key intermediates. For instance, derivatives of N-methylmethanesulfonamide have been employed in the synthesis of rosuvastatin, a widely used cholesterol-lowering drug. A concise and highly efficient approach to synthesizing three key pyrimidine precursors for rosuvastatin involves selective bromination and transformation of methyl groups into functionalized derivatives. This approach demonstrates the compound's value in the synthesis of medically important molecules without the need for metal catalysis or cryogenic conditions, offering a superior method to existing methodologies (Tetrahedron, 2012).

Role in Biocatalysis and Drug Metabolism Studies

Furthermore, derivatives of N-methylmethanesulfonamide, including N-(4-bromo-2-ethylphenyl)-N-methylmethanesulfonamide, are instrumental in biocatalysis and drug metabolism studies. The application of microbial-based biocatalytic systems for the production of mammalian metabolites of drug compounds exemplifies this utility. These studies provide insights into the metabolism of potential therapeutic agents, assisting in the characterization of drug metabolites and facilitating clinical investigations by providing analytical standards for monitoring drug metabolites (Drug Metabolism and Disposition, 2006).

Synthesis routes and methods

Procedure details

Methyl iodide (1.6 g, 0.0256M) was added to a mixture of N-(4-bromo-2-ethylphenyl)methanesulfonamide (4.77 g, 0.0171M) and potassium carbonate (3.5 g, 0.0256M) in dimethylformamide (50 ml) at room temperature under an atmosphere of nitrogen. The reaction mixture was stirred for a further 24 hrs after which time it was partitioned between diethylether (100 ml) and water (100 ml). The aqueous was extracted further with diethyl ether (2×100 ml). The combined organics were dried over magnesium sulfate, filtered and the solvent concentrated in vacuuo to afford the title compound as a brown oil (3.6 g).